![molecular formula C10H11NO B150199 N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline CAS No. 130136-59-3](/img/structure/B150199.png)
N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline
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Overview
Description
N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline, also known as HMPA, is a chemical compound that has been widely used in scientific research. It is a versatile reagent that can be used in various organic reactions, including nucleophilic substitution, elimination, and addition reactions. HMPA has been found to enhance the reactivity of certain substrates and solvents, making it a valuable tool in the synthesis of complex organic molecules.
Mechanism of Action
The mechanism of action of N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline is not fully understood, but it is believed to act as a hydrogen bonding catalyst. This compound has a hydroxylamine group that can form hydrogen bonds with certain substrates and solvents, increasing their reactivity. It has also been proposed that this compound can stabilize certain reaction intermediates, leading to increased yields and selectivity.
Biochemical and Physiological Effects:
While this compound has been shown to be a useful reagent in scientific research, its biochemical and physiological effects are not well understood. It has been reported to have some toxic effects in animals, including liver damage and decreased fertility. However, these effects have not been observed in humans, and this compound is generally considered to be safe for laboratory use.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline in laboratory experiments is its ability to enhance the reactivity of certain substrates and solvents, leading to increased yields and selectivity. It is also a relatively inexpensive reagent that is readily available. However, this compound has some limitations, including its potential toxicity and its tendency to interfere with certain analytical techniques, such as NMR spectroscopy.
Future Directions
There are several future directions for research involving N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline. One area of interest is the development of new synthetic methods that utilize this compound as a catalyst. Another area of research is the study of this compound's mechanism of action, including its interactions with substrates and solvents. Additionally, there is potential for the use of this compound in drug discovery and development, particularly in the synthesis of complex natural products and pharmaceuticals.
Synthesis Methods
The synthesis of N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline is typically carried out using a two-step process. In the first step, 4-methyl-N-(prop-2-yn-1-yl)aniline is reacted with hydroxylamine hydrochloride to form this compound hydrochloride. This intermediate is then treated with a base, typically potassium carbonate, to yield this compound.
Scientific Research Applications
N-Hydroxy-4-methyl-N-(prop-2-yn-1-yl)aniline has been used in a variety of scientific research applications, including organic synthesis, polymer chemistry, and biochemistry. It has been found to be a useful reagent in the synthesis of complex organic molecules, including natural products and pharmaceuticals. This compound has also been used in the preparation of polymers, such as polyurethanes and polyamides. In biochemistry, this compound has been used as a tool to study enzyme-catalyzed reactions and protein-ligand interactions.
Properties
130136-59-3 | |
Molecular Formula |
C10H11NO |
Molecular Weight |
161.2 g/mol |
IUPAC Name |
N-(4-methylphenyl)-N-prop-2-ynylhydroxylamine |
InChI |
InChI=1S/C10H11NO/c1-3-8-11(12)10-6-4-9(2)5-7-10/h1,4-7,12H,8H2,2H3 |
InChI Key |
MDWYWCZJMBYKDC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N(CC#C)O |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC#C)O |
synonyms |
Benzenamine, N-hydroxy-4-methyl-N-2-propynyl- (9CI) |
Origin of Product |
United States |
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